(Butan-2-yl)[(3-chloro-4-fluorophenyl)methyl]amine

• Molecular Formula: C11H15ClFN
• Molecular Weight: 215.69 g/mol
• IUPAC Name: N-[(3-chloro-4-fluorophenyl)methyl]butan-2-amine
• InChI: InChI=1S/C11H15ClFN/c1-3-8(2)14-7-9-4-5-11(13)10(12)6-9/h4-6,8,14H,3,7H2,1-2H3
• InChI Key: OPIGOCVVSYZCPV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=CC(=C(C=C1)F)Cl

Description

(Butan-2-yl)[(3-chloro-4-fluorophenyl)methyl]amine is a secondary amine featuring a branched butan-2-yl group attached to a benzylamine scaffold substituted with chlorine at position 3 and fluorine at position 4 of the aromatic ring. This structural configuration confers distinct electronic and steric properties, making it a compound of interest in medicinal chemistry and pharmaceutical intermediates. The 3-chloro-4-fluorophenyl moiety introduces strong electron-withdrawing effects, which can influence binding interactions in biological systems, while the butan-2-yl group contributes to lipophilicity and stereochemical complexity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Butan-2-yl)[(3-chloro-4-fluorophenyl)methyl]amine typically involves the reaction of butan-2-amine with 3-chloro-4-fluorobenzyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then stirred at room temperature or slightly elevated temperatures until the reaction is complete.

Industrial Production Methods

In an industrial setting, the production of (Butan-2-yl)[(3-chloro-4-fluorophenyl)methyl]amine can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions, improved safety, and higher yields. The reactants are continuously fed into the reactor, and the product is continuously removed, which helps in maintaining a steady state and optimizing the reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

(Butan-2-yl)[(3-chloro-4-fluorophenyl)methyl]amine can undergo various types of chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding nitroso or nitro compound.

Reduction: The compound can be reduced to form the corresponding amine or alcohol.

Substitution: The chlorine atom can be substituted with other nucleophiles such as hydroxyl, alkoxy, or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or sodium methoxide (NaOCH₃) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of secondary amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(Butan-2-yl)[(3-chloro-4-fluorophenyl)methyl]amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and chiral drug intermediates.

Biology: Studied for its potential biological activities and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of fine chemicals and specialty materials.

Mechanism of Action

The mechanism of action of (Butan-2-yl)[(3-chloro-4-fluorophenyl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

a) 1-(3-Chloro-4-fluorophenyl)piperazine (3,4-CFP)

• Structure : Replaces the butan-2-yl-benzylamine group with a piperazine ring.
• Properties : The piperazine ring enhances water solubility due to its basic nitrogen atoms, whereas the target compound’s butan-2-yl group increases lipophilicity.

b) N-(2-{[1-(3-Chloro-4-fluorophenyl)ethyl]amino}ethyl)acetamide

• Structure : Features an ethylenediamine backbone with a 3-chloro-4-fluorophenyl group and acetamide terminal.

Analogues with Modified Amine Substituents

a) (Butan-2-yl)[(4-methylphenyl)methyl]amine Hydrochloride

• Structure : Replaces the 3-chloro-4-fluorophenyl group with a 4-methylphenyl group.
• Properties : The methyl group is electron-donating, reducing the aromatic ring’s electron deficiency. This decreases metabolic stability compared to the electron-withdrawing Cl/F substituents in the target compound .

b) (Butan-2-yl)[(3-methoxyphenyl)methyl]amine

• Structure : Substitutes the 3-chloro-4-fluoro group with a 3-methoxy group.
• Properties : The methoxy group increases electron density on the ring, altering π-π stacking interactions. This may reduce binding affinity to hydrophobic pockets in biological targets .

Analogues with Heterocyclic Modifications

a) (2-Methylbutan-2-yl)[1-(5-methylthiophen-2-yl)ethyl]amine

• Structure : Replaces the benzene ring with a thiophene heterocycle.
• However, this reduces aromaticity compared to the target compound’s phenyl group .

b) Butan-2-yl({4-[(trifluoromethyl)sulfanyl]phenyl}methyl)amine

• Structure : Features a 4-(trifluoromethylsulfanyl)phenyl group.
• Properties : The trifluoromethylsulfanyl group is highly lipophilic and electron-withdrawing, which may improve blood-brain barrier penetration relative to the target compound’s Cl/F substituents .

Pharmacological and Physicochemical Comparisons

Compound	Aromatic Substituents	Amine Type	logP (Predicted)	Key Applications
Target Compound	3-Cl, 4-F	Secondary amine	~2.8	Pharmaceutical intermediate
3,4-CFP	3-Cl, 4-F	Piperazine	~1.5	Psychoactive substance
(Butan-2-yl)[(4-methylphenyl)methyl]amine	4-CH3	Secondary amine	~3.2	Pharma intermediates
Butan-2-yl({4-[(CF3)S]phenyl}methyl)amine	4-CF3S	Secondary amine	~4.0	High lipophilicity applications

Key Observations :

• Electron-withdrawing groups (Cl, F, CF3S) enhance metabolic stability but may reduce solubility.
• Methyl/methoxy substituents improve solubility but decrease electronic deficiency, limiting target engagement in hydrophobic environments.

Biological Activity

The compound (Butan-2-yl)[(3-chloro-4-fluorophenyl)methyl]amine is a secondary amine characterized by a butan-2-yl group attached to a benzylamine moiety, with chlorine and fluorine substitutions on the aromatic ring. This structural configuration suggests potential biological activity, making it a subject of interest in pharmacological research. This article reviews the biological activity of this compound, synthesizing data from various studies and highlighting its potential therapeutic applications.

• Molecular Formula : C$_{12}$H$_{16}$ClF\N
• Molecular Weight : Approximately 230.7 g/mol
• Structural Characteristics : The presence of both chlorine and fluorine atoms on the benzene ring significantly influences the compound's reactivity and biological interactions.

The biological activity of (Butan-2-yl)[(3-chloro-4-fluorophenyl)methyl]amine likely involves its interaction with specific molecular targets such as enzymes or receptors. These interactions can modulate the activity of these targets, leading to various biological effects, including potential therapeutic applications in treating diseases related to inflammation and pain management.

Pharmacological Potential

Preliminary studies indicate that compounds with similar structures may exhibit pharmacological properties such as:

• Anti-inflammatory Effects : Compounds structurally related to (Butan-2-yl)[(3-chloro-4-fluorophenyl)methyl]amine have shown promise in reducing inflammation in various models.
• Analgesic Properties : There is evidence suggesting that these compounds may also possess pain-relieving qualities, although comprehensive studies are necessary to establish their efficacy and safety profile in biological systems.

In Vitro Studies

A range of in vitro studies has been conducted to evaluate the antibacterial and antifungal activities of similar compounds. For example, related compounds have demonstrated significant antibacterial effects against strains such as Staphylococcus aureus and Chromobacterium violaceum, with zones of inhibition measured during testing .

Compound Name	Zone of Inhibition (mm)	Comparison with Standard
(Butan-2-yl)[(3-chloro-4-fluorophenyl)methyl]amine	TBD	TBD
Streptomycin (Standard)	36.6 ± 0.3 mm (S. aureus)	Higher

Case Studies

• Antibacterial Activity : A study evaluating a related compound showed an average zone of inhibition against S. aureus of 20.5 ± 0.4 mm, indicating moderate antibacterial activity compared to the standard antibiotic Streptomycin .
• In Silico Studies : Computational modeling has been employed to predict the binding interactions of (Butan-2-yl)[(3-chloro-4-fluorophenyl)methyl]amine with acetylcholinesterase (AChE). Such studies suggest that modifications in the structure can enhance inhibitory activity against AChE, which is relevant for conditions like Alzheimer's disease .

Synthetic Routes

The synthesis of (Butan-2-yl)[(3-chloro-4-fluorophenyl)methyl]amine typically involves nucleophilic substitution reactions. The general synthetic route includes:

• Reaction of butan-2-amine with 3-chloro-4-fluorobenzyl chloride.
• Use of organic solvents like dichloromethane or toluene under basic conditions.
• Stirring at room temperature until completion.

This method allows for efficient synthesis with high yields, making it suitable for both laboratory and industrial applications .